2-(3-(Ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid

• IUPAC Name: 2-[3-(ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl]acetic acid
• InChI: InChI=1S/C10H16F3NO3/c1-2-17-7-9(10(11,12)13)3-4-14(6-9)5-8(15)16/h2-7H2,1H3,(H,15,16)
• InChI Key: CPHLAZSOQSJUON-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1(CCN(C1)CC(=O)O)C(F)(F)F
• Molecular Formula: C10H16F3NO3
• Molecular Weight: 255.23 g/mol

Description

2-(3-(Ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid, also known as EMTPA, is an organic compound used in a variety of scientific research applications. It is a derivative of pyrrolidin-1-yl acetic acid, a cyclic amino acid that is found in many proteins and peptides. EMTPA has been used in a range of studies, from drug design to cancer research, due to its unique properties.

Scientific Research Applications

2-(3-(Ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid has been used in a variety of scientific research applications. It has been used in drug design, as it is a mimic of the active site of certain enzymes. It has also been used in cancer research, as it is able to bind to certain cancer-related proteins. Additionally, it has been used in studies of protein folding and structure, as well as in studies of enzyme inhibition.

Mechanism of Action

2-(3-(Ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid works by binding to certain proteins and enzymes in the body. It is able to form hydrogen bonds with certain amino acids, which allows it to bind to proteins and enzymes. This binding can affect the activity of these proteins and enzymes, which can then lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The effects of 2-(3-(Ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid depend on the proteins and enzymes to which it binds. For example, if 2-(3-(Ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid binds to an enzyme involved in the synthesis of a certain hormone, it could affect the production of that hormone. Additionally, if it binds to a protein involved in the regulation of a certain biochemical process, it could affect that process.

Advantages and Limitations for Lab Experiments

2-(3-(Ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid has several advantages for lab experiments. It is relatively easy to synthesize, and it is relatively stable in aqueous solutions. Additionally, it can bind to a variety of proteins and enzymes, which makes it useful for studying a wide range of biochemical and physiological processes. However, it can also have some limitations. For example, it can be difficult to accurately measure the concentration of 2-(3-(Ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid in a solution, and it can be difficult to control the binding of 2-(3-(Ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid to proteins and enzymes.

Future Directions

There are several potential future directions for research involving 2-(3-(Ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid. One potential direction is to further explore its ability to bind to proteins and enzymes, as this could lead to a better understanding of the biochemical and physiological processes that it affects. Additionally, further research could be done to explore the potential applications of 2-(3-(Ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid in drug design and cancer research. Finally, research could be done to explore the potential of 2-(3-(Ethoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)acetic acid as an inhibitor of certain enzymes, as this could lead to the development of new drugs and therapies.